2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}propan-1-amine

• IUPAC Name: 2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)propan-1-amine
• InChI: InChI=1S/C10H16N2S/c1-8(6-11)12-4-2-10-9(7-12)3-5-13-10/h3,5,8H,2,4,6-7,11H2,1H3
• InChI Key: MQKOIUAPLLHABT-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)N1CCC2=C(C1)C=CS2
• Molecular Formula: C10H16N2S
• Molecular Weight: 196.31 g/mol
• CAS RN: 954270-24-7

Description

2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}propan-1-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. This compound is a member of the thienopyridine family and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Heterocyclic Compounds in Drug Discovery

Heterocyclic compounds, including pyridines and thienopyridines, are pivotal in drug discovery due to their broad spectrum of biological activities. These compounds serve as core structures for the development of pharmaceuticals targeting various diseases. The versatility of heterocyclic scaffolds allows for the exploration of pharmacophore space, contributing significantly to stereochemistry and enhancing molecular three-dimensionality, which is crucial for binding specificity and activity (Li Petri et al., 2021).

Synthesis and Application of Heterocyclic N-oxides

Heterocyclic N-oxide derivatives, including pyridine and indazole N-oxides, have found extensive use in organic synthesis, catalysis, and as intermediates in the synthesis of biologically active molecules. These compounds have shown significant potential in forming metal complexes, serving as catalysts in asymmetric synthesis, and as key intermediates in medicinal chemistry, highlighting their importance in drug development and other advanced chemical research applications (Li et al., 2019).

Advanced Oxidation Processes for Amine Degradation

The degradation of nitrogen-containing compounds, such as amines, is a significant concern in environmental chemistry. Advanced oxidation processes have been effective in mineralizing such compounds, thereby improving water treatment schemes. This research area focuses on the degradation mechanisms, process optimization, and the development of new technologies for the efficient breakdown of resistant amine-based pollutants, underscoring the environmental relevance of studying heterocyclic amines (Bhat & Gogate, 2021).

Chemical Synthesis and Functionalization

Propargylic alcohols have been utilized in the synthesis of pyridines, quinolines, and isoquinolines, demonstrating the reactivity and versatility of such precursors in constructing complex heterocyclic systems. These synthetic methodologies provide a framework for the rapid generation of cyclic compounds, highlighting the significant potential of propargylic alcohol-based reactions in the efficient synthesis of heterocyclic compounds with diverse biological activities (Mishra et al., 2022).